Cas no 75995-58-3 (N-Benzyl-2-bromopropanamide)

• Product Name: N-Benzyl-2-bromopropanamide
• CAS No: 75995-58-3
• MF: C₁₀H₁₂BrNO
• MW: 242.11238193512
• CID: 2689122
• PubChem ID: 145880
• Update Time: 2025-04-21

N-Benzyl-2-bromopropanamide Chemical and Physical Properties

Names and Identifiers

• CCRIS 5664
• AKOS000266145
• H24542
• LS-02727
• (+-)-2-Bromo-N-(phenylmethyl)propanamide
• Propanamide, 2-bromo-N-(phenylmethyl)-
• AKOS016345534
• DTXSID101031756
• Propanamide, 2-bromo-N-(phenylmethyl)-, (+-)-
• N-Benzyl-2-bromopropionamide
• N-benzyl-2-bromo-propionamide
• (R,S)-2-Bromo-N-benzylpropanamide
• CS-0319629
• TVHQJFAUJYBAAE-UHFFFAOYSA-N
• N-benzyl-2-bromo-propanamide
• 75995-58-3
• 6653-71-0
• ALBB-007303
• 2-bromo-N-benzylpropionamide
• CCRIS 1819
• SCHEMBL2935009
• N-Benzyl-2-bromopropanamide
• MFCD01696041
• STK500466
• 2-Bromo-N-benzylpropanamide
• Propionamide, N-benzyl-2-bromo-

• Inchi： 1S/C10H12BrNO/c1-8(11)10(13)12-7-9-5-3-2-4-6-9/h2-6,8H,7H2,1H3,(H,12,13)
• InChI Key： TVHQJFAUJYBAAE-UHFFFAOYSA-N
• SMILES： BrC(C)C(NCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 241.01023Da
• Monoisotopic Mass: 241.01023Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 29.1Ų